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Compound of Interest

Compound Name: Prodelphinidin B3

Cat. No.: B3416401 Get Quote

Prodelphinidin B3: A Technical Guide for
Researchers
For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical overview of Prodelphinidin B3, including its

chemical identity, physicochemical properties, and relevant biological activities. This guide is

intended to serve as a foundational resource for further investigation and application of this

natural compound.

Chemical Identity and Physicochemical Properties
Prodelphinidin B3 is a B-type proanthocyanidin, a class of polyphenolic compounds found in

various plant sources, including barley, beer, and pomegranate peels.[1] Its structure consists

of two gallocatechin units linked by a C4-C8 bond.

Chemical Structure and Identifiers
CAS Number: 78362-05-7[2]

Molecular Formula: C₃₀H₂₆O₁₄[2]

IUPAC Name: (2R,3S)-2-(3,4,5-trihydroxyphenyl)-8-[(2R,3S,4S)-3,5,7-trihydroxy-2-(3,4,5-

trihydroxyphenyl)-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol[2]
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Synonyms: Gallocatechin-(4α→8)-gallocatechin, Prodelphinidin B-3[2]

Physicochemical Data
The following table summarizes the key physicochemical properties of Prodelphinidin B3. It is

important to note that many of these values are predicted due to the complexity of isolating and

analyzing this compound.

Property Value Source

Molecular Weight 610.52 g/mol [2]

Boiling Point (Predicted) 946.8 ± 65.0 °C (Predicted)

Density (Predicted) 1.817 ± 0.06 g/cm³ (Predicted)

pKa (Strongest Acidic,

Predicted)
8.56 - 9.02 (Predicted)

pKa (Strongest Basic,

Predicted)
-5.2 (Predicted)

Water Solubility (Predicted) 0.18 g/L (practically insoluble) [3]

LogP (Predicted) 1.7 - 2.81 [4][5]

Hydrogen Bond Donor Count 11 - 12 [3][5]

Hydrogen Bond Acceptor

Count
13 - 14 [3][5]

Rotatable Bond Count 3 [3][5]

Polar Surface Area 241 - 261 Å² [3][4][5]

Experimental Protocols
Detailed experimental protocols for the determination of all physicochemical properties of

Prodelphinidin B3 are not readily available in single, published sources. However, standard

methodologies for the analysis of flavonoids and proanthocyanidins are applicable.

Isolation and Purification
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Prodelphinidin B3 can be extracted from plant materials using solvents such as aqueous

acetone or methanol.[6] Purification is typically achieved through chromatographic techniques.

High-Performance Liquid Chromatography (HPLC): A standard method for the separation

and purification of proanthocyanidins. A reversed-phase C18 column is often used with a

gradient elution of water and an organic solvent like methanol or acetonitrile, often with a

small percentage of acid (e.g., formic acid) to improve peak shape.[7][8]

Structural Elucidation and Quantification
Mass Spectrometry (MS): When coupled with HPLC (HPLC-MS), it provides molecular

weight and fragmentation data, which is crucial for identification.[7][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H- and ¹³C-NMR are used to determine

the detailed chemical structure and stereochemistry of the molecule.[10][11][12]

Determination of Physicochemical Properties
Melting Point: The melting point of solid Prodelphinidin B3 can be determined using the

capillary method with a melting point apparatus. The sample is packed into a capillary tube

and heated at a controlled rate, and the temperature range from the first appearance of liquid

to complete melting is recorded.[13][14][15][16]

Solubility: The shake-flask method is a common technique for determining the solubility of

polyphenols. An excess of the compound is agitated in a specific solvent at a constant

temperature until equilibrium is reached. The concentration of the dissolved compound in the

supernatant is then measured, typically by HPLC or UV-Vis spectrophotometry.[4][17]

pKa: Potentiometric titration is a standard method for determining the acid dissociation

constant (pKa). A solution of the compound is titrated with a standard acid or base, and the

pH is monitored with a pH meter. The pKa is determined from the inflection point of the

titration curve.[18][19]

Biological Activity and Signaling Pathways
Prodelphinidin B3 and its related compounds have demonstrated a range of biological

activities, primarily antioxidant, anti-inflammatory, and anticancer effects. While specific
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signaling pathway studies on Prodelphinidin B3 are limited, research on closely related

prodelphinidins provides strong indications of its potential mechanisms of action.

Anticancer Activity
Studies on synthetic Prodelphinidin B3 have shown that it can inhibit the growth of prostate

cancer cells.[1][7][20] This is achieved through the induction of cell cycle arrest and apoptosis,

mediated by the activation of caspase-3.[7][18] Furthermore, a derivative, prodelphinidin B-

2,3,3''-O-gallate, has been found to inhibit the Notch1 signaling pathway in triple-negative

breast cancer cells.[6][10][20] The monomeric unit of prodelphinidins, delphinidin, has been

shown to suppress the Wnt/β-catenin signaling pathway in prostate cancer cells.[8]

Anti-inflammatory and Antioxidant Effects
Prodelphinidins are potent antioxidants.[13][16][17] A related compound, prodelphinidin B-4 3'-

O-gallate, has been shown to exert anti-inflammatory effects by inhibiting COX-2 and iNOS

expression through the downregulation of the TAK1-NF-κB signaling pathway.[15]

Potential Signaling Pathways
Based on the available evidence for Prodelphinidin B3 and its analogues, the following

diagram illustrates the potential signaling pathways modulated by this compound.
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Potential signaling pathways of Prodelphinidin B3.

*Note: The inhibition of Notch1, Wnt/β-catenin, and NF-κB pathways is based on studies of

closely related prodelphinidin compounds and the monomer delphinidin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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